Pharmacuetical Impurity Standards
  • Erlotinib
    Erlotinib
    • Cat. No.:
    • B000232
    • CAS No.:
    • 183321-74-6
    • Molecular Formula:
    • C22H23N3O4
    • Molecular Weight:
    • 393.4 g/mol
    Description

    What is Erlotinib?

    Erlotinib is also known as OSI-774, 11C erlotinib, and belongs to the group of organic compounds called quinazolinamines. These heterocyclic aromatic compounds contain a quinazoline...

    - +
  • Prilosec
    Prilosec
    • Cat. No.:
    • B000731
    • CAS No.:
    • 73590-58-6
    • Molecular Formula:
    • C17H19N3O3S
    • Molecular Weight:
    • 345.4 g/mol
    Description
    6-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methylsulfinyl]-1H-benzimidazole is a member of benzimidazoles and a sulfoxide.
    OMEPRAZOLE is a small molecule drug with a maximum clinical trial phase of IV (...
    - +
  • Adenine
    Adenine
    • Cat. No.:
    • B166609
    • CAS No.:
    • 134454-76-5
    • Molecular Formula:
    • C5H5N5
    • Molecular Weight:
    • 135.13 g/mol
    Description
    Adenine is a purine nucleobase with an amine group attached to the carbon at position 6. Adenine is the precursor for adenosine and deoxyadenosine nucleosides.
    Adenine, also known as 6-aminopurine or Ade, bel...
    - +
  • Calcipotriol, (5E)-
    Calcipotriol, (5E)-
    • Cat. No.:
    • B196320
    • CAS No.:
    • 113082-99-8
    • Molecular Formula:
    • C27H40O3
    • Molecular Weight:
    • 412.6 g/mol
    Description
    The trans-isomeric impurity of Calcipotriene and a vitamin D3 analogue with an antitumor effect.
    - +
  • Finerenone
    Finerenone
    • Cat. No.:
    • B607456
    • CAS No.:
    • 1050477-31-0
    • Molecular Formula:
    • C21H22N4O3
    • Molecular Weight:
    • 378.4 g/mol
    Description
    Finerenone, or BAY 94-8862, is a mineralocorticoid receptor antagonist indicated to reduce the risk of sustained decline in glomerular filtration rate, end stage kidney disease, cardiovascular death, heart attac...
    - +
  • Cefazedone
    Cefazedone
    • Cat. No.:
    • B1668821
    • CAS No.:
    • 56187-47-4
    • Molecular Formula:
    • C18H15Cl2N5O5S3
    • Molecular Weight:
    • 548.4 g/mol
    Description
    Cefazedone is a first-generation cephalosporin antibiotic having [(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl and [(3,5-dichloro-4-oxopyridin-1(4H)-yl)acetamido side-groups located at positions 3 and 7 respe...
    - +
  • 5-Fluorouracil
    5-Fluorouracil
    • Cat. No.:
    • B1672916
    • CAS No.:
    • 51-21-8
    • Molecular Formula:
    • C4H3FN2O2
    • Molecular Weight:
    • 130.08 g/mol
    Description
    Fluorouracil can cause developmental toxicity according to an independent committee of scientific and health experts.
    Fluorouracil is a white to nearly white crystalline powder;  practically odorless. Us...
    - +
  • Pranoprofen
    Pranoprofen
    • Cat. No.:
    • B1678049
    • CAS No.:
    • 52549-17-4
    • Molecular Formula:
    • C15H13NO3
    • Molecular Weight:
    • 255.27 g/mol
    Description
    Pranoprofen is a pyridochromene.
    PRANOPROFEN is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
    RN given refers to unlabled parent cpd;  structure...
    - +
  • Oxypurinol
    Oxypurinol
    • Cat. No.:
    • B1678055
    • CAS No.:
    • 2465-59-0
    • Molecular Formula:
    • C5H4N4O2
    • Molecular Weight:
    • 152.11 g/mol
    Description
    Alloxanthine is a pyrazolopyrimidine that is 4,5,6,7-tetrahydro-H-pyrazolo[3,4-d]pyrimidine substituted by oxo groups at positions 4 and 6. It has a role as an EC 1.17.3.2 (xanthine oxidase) inhibitor and a drug...
    - +
  • Valdecoxib
    Valdecoxib
    • Cat. No.:
    • B1682126
    • CAS No.:
    • 181695-72-7
    • Molecular Formula:
    • C16H14N2O3S
    • Molecular Weight:
    • 314.4 g/mol
    Description
    Valdecoxib is a member of the class of isoxazoles that is isoxazole which is substituted at positions 3, 4 and 5 by phenyl, p-sulfamoylphenyl and methyl groups, respectively. A selective cyclooxygenase 2-inhibit...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img